4-Cyanopyridine-2-sulfonyl fluoride

• IUPAC Name: 4-cyanopyridine-2-sulfonyl fluoride
• InChI: InChI=1S/C6H3FN2O2S/c7-12(10,11)6-3-5(4-8)1-2-9-6/h1-3H
• InChI Key: IWRFBPXIFMOLON-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C#N)S(=O)(=O)F
• Molecular Formula: C6H3FN2O2S
• Molecular Weight: 186.17 g/mol
• CAS No.: 2138039-28-6

Description

4-Cyanopyridine-2-sulfonyl fluoride is a chemical compound with the molecular weight of 186.17. It is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H3FN2O2S/c7-12(10,11)6-3-5(4-8)1-2-9-6/h1-3H. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, the compound is likely to participate in reactions typical of sulfonyl fluorides and cyanopyridines.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 186.17.

Scientific Research Applications

Chemical Synthesis and Transformations

4-Cyanopyridine-2-sulfonyl fluoride has shown significant potential in chemical transformations and synthesis. Wu and Qin (2023) developed a [3 + 2] cycloaddition reaction of N-aminopyridines with 1-bromoethene-1-sulfonyl fluoride, yielding various pyrazolo[1,5-a]pyridinyl, pyrazolo[1,5-a]quinolinyl, and pyrazolo[5,1-a]isoquinolinyl sulfonyl fluorides. This process is notable for its broad substrate specificity and mild reaction conditions, highlighting its value in medicinal chemistry and other fields (Wu & Qin, 2023). Additionally, Xu et al. (2019) introduced a visible-light-mediated method for synthesizing aliphatic sulfonyl fluorides, emphasizing the importance of these compounds in chemical biology and molecular pharmacology. This approach stands out for its wide applicability and ability to generate structurally diverse sulfonyl fluoride libraries (Xu et al., 2019).

Environmental and Biological Applications

Sulfonyl fluorides, including this compound, are valuable in various applications beyond synthesis. For instance, Laudadio et al. (2019) reported an eco-friendly electrochemical approach to prepare sulfonyl fluorides, highlighting their broad substrate scope and relevance in sulfur(VI) fluoride exchange-based "click chemistry" (Laudadio et al., 2019). Furthermore, Erchinger et al. (2023) developed a novel synthesis method for sulfonyl fluorides via sigma-bond homolysis, offering new avenues for creating peptido sulfonyl fluorides and other functionalized molecules (Erchinger et al., 2023). Moreover, Passia et al. (2022) described a single-step procedure to prepare sulfur(VI) fluorides, underlining the significance of these compounds in organic chemistry and their potential for further functionalization (Passia et al., 2022).

Fluorine-18 Labeling and Radiopharmaceutical Development

Sulfonyl fluorides are also instrumental in the development of radiopharmaceuticals. The study by Inkster et al. (2012) explored sulfonyl fluorides as potential means for 18F labeling, a critical process in developing PET biomarkers. This research revealed a general route to prepare bifunctional arylsulfonyl 18F fluorides, paving the way for advanced radiotracer and radiopharmaceutical development (Inkster et al., 2012).

Safety and Hazards

This compound is considered dangerous. It can cause harm if swallowed, inhaled, or if it comes into contact with skin. It’s recommended to avoid contact with skin and eyes, not to breathe in the dust, and not to ingest the compound.